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Compound of Interest

Compound Name: Ethyl 2-mercaptopropionate

Cat. No.: B7804212

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
reactivity of ethyl 2-mercaptopropionate. The information is intended to support researchers,
scientists, and professionals in drug development and other relevant fields in understanding

and utilizing this compound.

Chemical and Physical Properties

Ethyl 2-mercaptopropionate is a chiral ester of 2-mercaptopropionic acid. It is a colorless to
pale yellow liquid with a characteristic sulfurous and fruity odor.[1][2] It is used as a flavoring
and fragrance agent.[1][3][4]

Table 1: Chemical and Physical Properties of Ethyl 2-mercaptopropionate
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Property Value Source(s)

Molecular Formula C5H1002S [5]

Molecular Weight 134.2 g/mol [41[5]

CAS Number 19788-49-9 [4]

Appearance Colorless to pale yellow liquid [2][6]

Odor ?ulfurous, fruity, meaty, onion- (4I7]
like

Density 1.031-1.043 g/mL at 20-25 °C  [1][2]

Boiling Point 40-41 °C at 1 mmHg [2]

Flash Point 58.33 °C (137.00 °F) [1]

Refractive Index (n20/D)

1.444 -1.454

[1]

Soluble in alcohol; limited

Solubility solubility in water. iAol
pKa ~10 General thiol pKa
Reactivity

The reactivity of ethyl 2-mercaptopropionate is primarily dictated by its two functional groups:
the thiol (-SH) group and the ethyl ester (-COOEt) group.

The thiol group is the most reactive site in the molecule and undergoes several characteristic

reactions.

» Oxidation (Disulfide Formation): Thiols are readily oxidized to disulfides. This is a common

reaction for mercaptans and can be achieved with mild oxidizing agents such as air

(oxygen), hydrogen peroxide, or iodine. The oxidation of ethyl 2-mercaptopropionate yields

diethyl 2,2'-disulfanediyldipropanoate. This reaction is reversible, with the disulfide being

reducible back to the thiol.
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o Thiol-Ene Reaction: The thiol group can participate in radical-mediated or base-catalyzed
addition reactions to alkenes, known as the thiol-ene reaction, to form thioethers.

» Nucleophilic Substitution: As a nucleophile, the thiolate anion (formed by deprotonation of
the thiol) can participate in SN2 reactions with alkyl halides to yield thioethers.

o Hydrolysis: The ethyl ester group can be hydrolyzed under acidic or basic conditions to yield
2-mercaptopropionic acid and ethanol. Basic hydrolysis (saponification) is typically
irreversible as it forms the carboxylate salt.[8]

Click to download full resolution via product page

Experimental Protocols

The following are representative experimental protocols based on general procedures for
reactions of similar compounds.

A common method for the synthesis of thiols is the reaction of an alkyl halide with a sulfur
nucleophile. For ethyl 2-mercaptopropionate, this can be achieved by reacting ethyl 2-
bromopropionate with sodium hydrosulfide.

Materials:

Ethyl 2-bromopropionate

e Sodium hydrosulfide (NaSH)

o Ethanol (solvent)

» Diethyl ether

o Saturated agueous sodium bicarbonate

e Brine
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e Anhydrous magnesium sulfate
Procedure:

o Dissolve sodium hydrosulfide in ethanol in a round-bottom flask equipped with a magnetic
stirrer and a reflux condenser.

o Slowly add ethyl 2-bromopropionate to the solution at room temperature.

o Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature and remove the ethanol
under reduced pressure.

» Partition the residue between diethyl ether and water.
e Wash the organic layer with saturated aqueous sodium bicarbonate and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

o Purify the crude product by vacuum distillation to yield pure ethyl 2-mercaptopropionate.
Materials:

o Ethyl 2-mercaptopropionate

e 30% Hydrogen peroxide (H202)

e Dichloromethane (solvent)

e Saturated aqueous sodium bicarbonate

e Brine

e Anhydrous sodium sulfate

Procedure:
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Dissolve ethyl 2-mercaptopropionate in dichloromethane in a round-bottom flask with a
magnetic stirrer.

Slowly add an equimolar amount of 30% hydrogen peroxide to the solution at 0 °C (ice bath).

Allow the reaction mixture to warm to room temperature and stir for several hours,
monitoring by TLC.

Once the starting material is consumed, transfer the reaction mixture to a separatory funnel.

Wash the organic layer with saturated aqueous sodium bicarbonate and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the disulfide product.

The product can be further purified by column chromatography if necessary.

Materials:

Ethyl 2-mercaptopropionate

1 M Sodium hydroxide (NaOH) solution

1 M Hydrochloric acid (HCI) solution

Diethyl ether

Procedure:

In a round-bottom flask, mix ethyl 2-mercaptopropionate with an excess of 1 M sodium
hydroxide solution.

Heat the mixture to reflux with stirring for 2-4 hours.

Cool the reaction mixture to room temperature and wash with diethyl ether to remove any
unreacted starting material.

Carefully acidify the aqueous layer to a pH of ~2 with 1 M hydrochloric acid at 0 °C.
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Extract the product, 2-mercaptopropionic acid, with diethyl ether.

Dry the combined organic extracts over anhydrous sodium sulfate, filter, and remove the
solvent under reduced pressure to yield the carboxylic acid.

Analytical Workflow

A general workflow for the quality control and characterization of ethyl 2-mercaptopropionate

is outlined below.
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Applications and Biological Relevance

Flavor and Fragrance Industry: Ethyl 2-mercaptopropionate is primarily used as a flavoring
agent in various food products and as a fragrance component in perfumes and other
consumer goods.[1][3][4][9] It imparts sulfurous, fruity, and meaty notes.[1][4][7]

Chemical Synthesis: It serves as a versatile building block in organic synthesis for the
introduction of the mercaptopropionate moiety.[6]

While there is limited information on the direct involvement of ethyl 2-mercaptopropionate in

specific cellular signaling pathways, the broader class of mercaptopropionates and the thiol-

disulfide exchange mechanism are of significant biological importance.

Redox Signaling: Thiol-containing molecules, such as glutathione and cysteine residues in
proteins, are central to cellular redox homeostasis and signaling. The reversible oxidation of
thiols to disulfides acts as a molecular switch in many cellular processes.

Enzyme Activity: The active sites of many enzymes contain cysteine residues, where the
thiol group plays a crucial role in catalysis.

Drug Development: Thiol-containing compounds are investigated in drug development for
their antioxidant properties and their ability to interact with biological thiols.
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Further research is needed to elucidate any specific roles of ethyl 2-mercaptopropionate in
biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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